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Compound of Interest

Compound Name: RuBi-Nicotine

Cat. No.: B560276

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount. RuBi-Nicotine, a caged compound designed
for the photoactivated release of nicotine, requires stringent disposal procedures due to its
composition, which includes both a ruthenium complex and the highly toxic nicotine alkaloid.
This guide provides essential safety and logistical information, including operational and
disposal plans, to ensure the safe management of RuBi-Nicotine waste in a laboratory setting.

Chemical and Safety Data Summary

Proper disposal procedures are informed by the chemical properties and hazard classifications
of a substance. The following table summarizes key quantitative data for RuBi-Nicotine.
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Property Value Reference
Chemical Formula CaoH44Cl2NsRu [1]
Molecular Weight 808.81 g/mol [1]
CAS Number 1256362-30-7 [1]
Form Solid [1]
Color Deep orange [1]
Solubility in Water Up to 100 mM [1]
Storage Temperature -20°C [1]

Hazard Classifications

Acute Toxicity 1 (Dermal),
Acute Toxicity 3 (Oral), Aquatic
Acute 1, Aquatic Chronic 2

[1]

Signal Word

Danger

[1]

Hazard Statements

H301 (Toxic if swallowed),
H310 (Fatal in contact with
skin), H410 (Very toxic to
aquatic life with long-lasting

effects)

[1]

Precautionary Codes

P262, P264, P273, P280,
P301 + P310, P302 + P352 +
P310

[1]

Experimental Protocol for RuBi-Nicotine Disposal

Given that nicotine is classified as an RCRA P075 acute hazardous waste, all materials

contaminated with RuBi-Nicotine must be handled and disposed of following institutional and

national regulations for hazardous waste. The following protocol outlines the necessary steps

for the proper disposal of RuBi-Nicotine.

Materials Required:
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o Personal Protective Equipment (PPE): Chemical-resistant gloves (nitrile or neoprene), safety
goggles, and a lab coat.

o Designated, sealed, and clearly labeled hazardous waste container.
o Spill kit for toxic materials.

» Waste disposal bags for solid waste.

o pH paper (if applicable for aqueous waste).

Procedure:

e Segregation of Waste:

o All waste contaminated with RuBi-Nicotine, including unused solutions, contaminated
labware (e.g., pipette tips, vials, and gloves), and spill cleanup materials, must be
segregated from non-hazardous waste streams.

e Solid Waste Disposal:

o Contaminated Solids: Place all disposable items that have come into contact with RuBi-
Nicotine, such as gloves, weighing papers, and absorbent pads, into a designated, leak-
proof hazardous waste bag.

o Empty Containers: "Empty" containers of RuBi-Nicotine are still considered hazardous
waste unless they have been triple-rinsed. The rinsate from this procedure must be
collected and treated as hazardous aqueous waste.

o Unused Product: Unused or expired solid RuBi-Nicotine must be disposed of in its
original container, which should be placed inside a larger, sealed hazardous waste
container.

e Aqueous Waste Disposal:

o Stock Solutions and Rinsate: Collect all aqueous solutions containing RuBi-Nicotine,
including experimental waste and rinsate from cleaning contaminated labware, in a
designated, sealed, and properly labeled hazardous waste container.
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o pH Neutralization: If institutional procedures require it, neutralize the pH of the aqueous
waste to between 6.0 and 9.0 before collection. Do not attempt to chemically treat the
waste to break down the RuBi-Nicotine complex without a validated and approved
institutional protocol.

o Labeling and Storage:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "RuBi-Nicotine,"” and the relevant hazard symbols (e.g., toxic, environmentally
hazardous).

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area away from incompatible materials.

» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste. Follow all institutional guidelines for
waste manifest and pickup scheduling.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of RuBi-Nicotine waste.
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Start: Generate
RuBi-Nicotine Waste

Identify Waste Type

Solid Agueous
Solid Waste Aqueous Waste
(e.g., gloves, vials, unused solid) (e.g., solutions, rinsate)

Neutralize pH
(if required by institution)

Package in Labeled

Hazardous Waste Bag/Container Yes/No

Collect in Labeled, Sealed
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Contact EHS for
Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of RuBi-Nicotine waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
RuBi-Nicotine, thereby protecting personnel and the environment from the potential hazards
associated with this compound. Always consult your institution's specific safety and disposal
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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